1-(3-chloro-2-methylphenyl)-4-(chloromethyl)-1H-1,2,3-triazole

• IUPAC Name: 4-(chloromethyl)-1-(3-chloro-2-methylphenyl)triazole
• InChI: InChI=1S/C10H9Cl2N3/c1-7-9(12)3-2-4-10(7)15-6-8(5-11)13-14-15/h2-4,6H,5H2,1H3
• InChI Key: HXYOBERSOUROFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)N2C=C(N=N2)CCl
• Molecular Formula: C10H9Cl2N3
• Molecular Weight: 242.10 g/mol

Description

The compound “1-(3-chloro-2-methylphenyl)-4-(chloromethyl)-1H-1,2,3-triazole” is a triazole derivative. Triazoles are a class of five-membered ring compounds containing three nitrogen atoms. They are known for their diverse range of biological activities and are commonly used in medicinal chemistry and drug discovery.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the chloromethyl and chlorophenyl groups, which could undergo various substitution reactions. The triazole ring is generally stable but can participate in reactions with electrophiles.

Scientific Research Applications

Triazolyl-functionalized Energetic Salts

1-(3-chloro-2-methylphenyl)-4-(chloromethyl)-1H-1,2,3-triazole and its derivatives have been utilized in the synthesis of triazolyl-functionalized monocationic energetic salts, demonstrating applications in energetic materials. These salts exhibit good thermal stability and high density, indicating their potential use in propellants or explosives (Wang et al., 2007).

Analysis of Intermolecular Interactions

Derivatives of 1,2,4-triazoles, including those structurally related to 1-(3-chloro-2-methylphenyl)-4-(chloromethyl)-1H-1,2,3-triazole, have been analyzed for their lp⋯π intermolecular interactions, crucial for understanding the molecular structures and their potential applications in materials science or drug design (Shukla et al., 2014).

Biological Activity and Molecular Modeling

Antibacterial, Antifungal, and Anti-inflammatory Agents

1,2,4-triazole derivatives have shown significant biological activities, serving as antibacterial, antifungal, and anti-inflammatory agents. The synthesis of novel 1,2,4-triazolo[4,3-b][1,2,4,5]tetrazines and 1,2,4-triazolo[4,3-b][1,2,4]triazines from heterocyclization of related triazoles, including those structurally related to 1-(3-chloro-2-methylphenyl)-4-(chloromethyl)-1H-1,2,3-triazole, have demonstrated high biological activity, comparable to commercial antibiotics (El-Reedy & Soliman, 2020).

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Many triazole derivatives exhibit antimicrobial, antifungal, and anticancer activities.

Future Directions

Future research could involve studying the synthesis, reactivity, and biological activity of this compound. Given the known activities of many triazole derivatives, it could be a potential candidate for drug discovery.